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Introduction

Carbomer 941 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers
of pentaerythritol.[1][2][3] It is a widely used excipient in the pharmaceutical and cosmetic
industries as a thickening, suspending, and stabilizing agent.[4][5] The rheological properties of
Carbomer 941 formulations are critical to their performance, influencing factors such as
product stability, texture, and drug release characteristics. When dispersed in water, Carbomer
941 forms an acidic solution with low viscosity. However, upon neutralization with a suitable
base, the polymer chains uncoil and form a highly viscous gel network. This application note
provides a detailed protocol for characterizing the rheological properties of Carbomer 941
using a cone-plate viscometer, a precise instrument for measuring the flow behavior of non-
Newtonian fluids.

Key Rheological Properties of Carbomer 941

» Shear-Thinning (Pseudoplastic) Behavior: Carbomer 941 gels exhibit a decrease in viscosity
with an increasing rate of shear. This property is desirable for many topical and oral
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formulations, allowing for easy spreading or pouring while maintaining high viscosity at rest
for stability.

 Yield Stress: A finite stress is required to initiate the flow of a Carbomer 941 gel. This
property contributes to the excellent suspending capability of Carbomer 941, preventing the
settling of active ingredients or other suspended particles.

e Thixotropy: Some Carbomer gels may exhibit a time-dependent decrease in viscosity under
constant shear, followed by a gradual recovery when the shear is removed.

Materials and Methods

Materials:

Carbomer 941 powder

Deionized water

Neutralizing agent (e.g., 18% w/v Sodium Hydroxide solution or Triethanolamine (TEA))

pH meter

Analytical balance

Beakers and magnetic stir bars
Instrumentation:

o Cone-plate viscometer/rneometer equipped with temperature control. A typical cone
geometry would be a 40 mm diameter with a 2° cone angle.

e Homogenizer or overhead stirrer

Experimental Protocols
Preparation of Carbomer 941 Gel (0.5% wiw)

 Dispersion: Slowly sprinkle 0.5 g of Carbomer 941 powder into 99.5 g of deionized water
while stirring gently with a magnetic stirrer to avoid lump formation.
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o Hydration: Continue stirring until the powder is fully dispersed and hydrated. This may take
several hours. A pre-gel can be made in advance to ensure complete swelling.

o Neutralization: While monitoring the pH, slowly add the neutralizing agent (e.g., 18% NaOH
solution) dropwise to the Carbomer dispersion with gentle stirring. Continue adding the base
until a pH of 7.0 £ 0.2 is achieved. A clear, viscous gel will form.

e Homogenization: For a uniform consistency, gently homogenize the gel using an overhead
stirrer at a low speed. Avoid high shear, which can permanently reduce the viscosity of some
carbomers.

» Equilibration: Allow the gel to equilibrate at the desired testing temperature (e.g., 25°C) for at
least 30 minutes before measurement.

Rheological Measurements using a Cone-Plate
Viscometer

a) Steady-State Flow (Viscosity Curve): This experiment measures the viscosity of the sample
as a function of shear rate.

» Place an appropriate amount of the Carbomer 941 gel onto the lower plate of the
viscometer.

e Lower the cone to the set gap.
» Allow the sample to equilibrate to the set temperature (e.g., 25°C).

o Perform a shear rate sweep from a low shear rate (e.g., 0.1 s71) to a high shear rate (e.g.,
100 s71) and then back down to the initial shear rate.

¢ Record the viscosity and shear stress at various shear rates.
b) Yield Stress Measurement: This can be determined using a controlled stress ramp.
e Apply a gradually increasing shear stress to the sample.

» Monitor the resulting strain or shear rate.
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e The yield stress is the stress at which a significant increase in shear rate is observed,
indicating the onset of flow.

c) Thixotropic Loop Test: This experiment evaluates the time-dependent behavior of the gel.
e Perform a shear rate ramp up from a low to a high shear rate.
o Immediately perform a shear rate ramp down from the high to the low shear rate.

» Plot the shear stress versus shear rate. The area between the upward and downward curves
represents the thixotropic breakdown.

Data Presentation

The quantitative data obtained from the rheological characterization can be summarized in the
following tables for easy comparison.

Table 1: Viscosity of 0.5% Carbomer 941 Gel at Different Shear Rates (25°C)

Shear Rate (s™*) Viscosity (mPa-s)
0.1 10,500

1 6,200

10 2,100

50 850

100 500

Table 2: Key Rheological Parameters of 0.5% Carbomer 941 Gel (25°C)
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Parameter Value Unit
Yield Stress 35 Pa
Thixotropic Loop Area 150 Pa/s
Viscosity at 0.5 s 8,000 mPa-s
Viscosity at 50 s 850 mPa:-s

Visualization of Experimental Workflow and
Conceptual Relationships
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Caption: Experimental workflow for Carbomer 941 rheological characterization.
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Caption: Relationship between Carbomer 941 structure and its rheological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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